Cas no 866149-59-9 (4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine)

• Product Name: 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine
• CAS No: 866149-59-9
• MF: C₂₃H₂₅ClN₂OS
• MW: 412.975403547287
• CID: 5693722
• Update Time: 2025-10-12

4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-BENZYL-1-(2-[(2-CHLORO-1,3-THIAZOL-5-YL)METHOXY]BENZYL)PIPERIDINE
• 2-[(4-BENZYLPIPERIDINO)METHYL]PHENYL (2-CHLORO-1,3-THIAZOL-5-YL)METHYL ETHER
• 4-benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine
• Piperidine, 1-[[2-[(2-chloro-5-thiazolyl)methoxy]phenyl]methyl]-4-(phenylmethyl)-
• 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine

• Inchi： 1S/C23H25ClN2OS/c24-23-25-15-21(28-23)17-27-22-9-5-4-8-20(22)16-26-12-10-19(11-13-26)14-18-6-2-1-3-7-18/h1-9,15,19H,10-14,16-17H2
• InChI Key： JYZMCHCZCFXCBH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2OCC2SC(Cl)=NC=2)CCC(CC2=CC=CC=C2)CC1

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 542.6±58.0 °C(Predicted)
• pka: 9.02±0.10(Predicted)

Additional information on 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine

4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine: A Novel Compound with Promising Pharmacological Potential

4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine, with the chemical identifier CAS No. 866149-59-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of 1,3-thiazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. The unique structural features of this molecule, such as the benzyl group, piperidine ring, and 2-chloro-1,3-thiazol-5-yl moiety, contribute to its potential therapeutic applications. Recent studies have highlighted the importance of these structural elements in modulating drug-target interactions, making this compound a focal point for further research in drug discovery.

The synthesis of 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine involves a multi-step process that combines organic chemistry techniques with medicinal chemistry principles. The molecule's core structure is derived from 1,3-thiazole, a heterocyclic compound known for its ability to form stable interactions with biological targets. The benzyl group attached to the piperidine ring enhances the compound's hydrophobicity, while the 2-chloro-1,3-thiazol-5-yl moiety introduces functional groups that can participate in hydrogen bonding or electrostatic interactions with target proteins. This structural complexity is critical for the compound's pharmacological profile, as it allows for fine-tuning of its binding affinity and selectivity.

Recent advancements in computational drug design have provided insights into the potential mechanisms of action for 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine. Molecular docking studies suggest that the compound may interact with proteins involved in inflammatory pathways, such as cytokine receptors and kinase enzymes. The 2-chloro-1,3-thiazol-5-yl group is hypothesized to act as a key binding site, while the benzyl group may contribute to conformational stability. These interactions could explain the compound's potential role in modulating immune responses and reducing inflammation, which are critical in the treatment of chronic diseases.

Experimental studies on 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)meth,yl)piperidine have demonstrated its antioxidant and anti-inflammatory properties. In vitro assays have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects are attributed to the compound's ability to interfere with the signaling pathways of NF-κB and MAPK, which are central to inflammatory responses. Additionally, the 1,3-thiazole ring may contribute to the compound's antioxidant activity by scavenging free radicals and reducing oxidative stress.

The pharmacokinetic profile of 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine is another area of active research. Preliminary studies suggest that the compound exhibits good solubility and stability in physiological conditions, which are essential for its bioavailability. The benzyl group may enhance the compound's lipophilicity, facilitating its penetration into cellular membranes and target tissues. However, further in vivo studies are needed to determine its metabolic fate and potential for drug-drug interactions.

Recent breakthroughs in drug discovery have underscored the importance of structure-activity relationship (SAR) studies in optimizing the therapeutic potential of compounds like 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine. By systematically modifying the 1,3-thiazole ring and benzyl group, researchers have identified key structural features that enhance the compound's activity. For example, introducing substituents on the 2-chloro-1,3-thiazol-5-yl moiety has been shown to increase the compound's affinity for specific targets, while modifying the benzyl group can improve its solubility and reduce toxicity.

The clinical relevance of 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine is further supported by its potential applications in treating chronic inflammatory diseases and neurodegenerative disorders. Inflammation is a common underlying factor in conditions such as rheumatoid arthritis, asthma, and alzheimer's disease, and the compound's ability to modulate inflammatory pathways could make it a valuable therapeutic agent. Additionally, the antioxidant properties of the compound may contribute to the treatment of neurodegenerative diseases by protecting neurons from oxidative damage.

Despite its promising properties, 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine still faces challenges in its development as a therapeutic agent. One of the primary concerns is its toxicity profile, which requires further investigation to ensure its safety in long-term use. Additionally, the selectivity of the compound for its intended targets needs to be optimized to minimize off-target effects. These challenges highlight the importance of ongoing research in pharmacology and drug development to refine the compound's therapeutic potential.

In conclusion, 4-Benzyl-1-({2-[(2-chloro-1,3-thiazol-5-yl)methoxy]phenyl}methyl)piperidine is a compound with significant potential in the field of pharmaceutical science. Its unique structural features, combined with its antioxidant and anti-inflammatory properties, position it as a candidate for the treatment of various diseases. However, further studies are necessary to fully understand its pharmacological mechanisms, optimize its therapeutic effects, and ensure its safety for clinical use. As research in drug discovery continues to advance, this compound may play a pivotal role in the development of new and effective treatments for a wide range of medical conditions.